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Compound of Interest

Compound Name: Quinaldine Red

Cat. No.: B093502

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinaldine Red is a versatile cationic dye utilized in various laboratory applications. It is
perhaps best known as a pH indicator, exhibiting a distinct color change from colorless to red in
the pH range of 1.0 to 2.2.[1][2] This property makes it a valuable tool for acid-base titrations,
particularly in non-aqueous systems.[1] Beyond its role as an indicator, Quinaldine Red also
serves as a fluorescent probe for detecting proteins and nucleic acids, and as an agent in
bleaching processes.[1][2] Its chemical name is 2-(p-Dimethylaminostyryl) quinoline ethiodide,
and it typically appears as a dark green powder with a metallic luster. This document provides a
comprehensive guide to preparing Quinaldine Red stock solutions for various research and
developmental applications.

Quantitative Data Summary

A summary of the key quantitative data for Quinaldine Red is presented in the table below for
easy reference.
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Property Value Source(s)
Molecular Formula C21H23IN2
Molecular Weight 430.33 g/mol
Dark green to black powder or
Appearance
crystals
Sparingly soluble in water;
Solubility freely soluble in ethanol and
methanol.
pH Range for Color Change 1.0-2.2
Color Change Colorless to Red
pKa 2.63
Melting Point 240 °C (464 °F)

Absorption Maximum (Amax) 527 - 533 nm (in ethanol)

Experimental Protocol: Preparation of a 0.1% (w/v)
Quinaldine Red Stock Solution

This protocol details the steps for preparing a 100 mL stock solution of 0.1% (w/v) Quinaldine
Red, a common concentration for use as a pH indicator.

Materials and Equipment

e Quinaldine Red powder (C21H23IN2)

Methanol (CHsOH) or 95% Ethanol (C2HsOH)

100 mL volumetric flask

Analytical balance

Weighing paper or boat
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Spatula

Funnel

Beaker

Magnetic stirrer and stir bar (optional)
Wash bottle with the chosen solvent

Personal Protective Equipment (PPE): safety goggles, lab coat, and gloves

Step-by-Step Procedure

Safety First: Before starting, consult the Safety Data Sheet (SDS) for Quinaldine Red and
the chosen solvent. Quinaldine Red may cause eye irritation, and the solvents are
flammable. Perform all steps in a well-ventilated area or a fume hood. Wear appropriate
PPE.

Weighing the Quinaldine Red: Accurately weigh 0.1 g of Quinaldine Red powder using an
analytical balance.

Initial Dissolving: Place a funnel in the neck of the 100 mL volumetric flask. Carefully transfer
the weighed Quinaldine Red powder through the funnel into the flask. Add approximately 50
mL of the selected solvent (methanol or ethanol) to the volumetric flask.

Complete Dissolution: Swirl the flask gently to dissolve the powder. A magnetic stirrer can be
used for more efficient mixing. The solution will appear purple upon dissolution. Continue
mixing until all the solid has completely dissolved.

Bringing to Volume: Once the Quinaldine Red is fully dissolved, carefully add more of the
solvent to the volumetric flask until the bottom of the meniscus reaches the 100 mL
calibration mark.

Final Mixing: Cap the volumetric flask and invert it several times to ensure the solution is
homogeneous.
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o Storage: Transfer the prepared solution to a clearly labeled, tightly sealed storage bottle.
Store in a cool, dark place to protect it from light, as Quinaldine Red can be light-sensitive.

Experimental Workflow Diagram

The following diagram illustrates the step-by-step workflow for preparing the Quinaldine Red

stock solution.
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Workflow for Quinaldine Red Stock Solution Preparation

CL Gather Materials & Don PPE)

(2. Weigh 0.1 g of Quinaldine Red PowdeD

i

3. Transfer Powder to 100 mL Volumetric Flask

4. Add ~50 mL of Solvent (Methanol/Ethanol)
(5. Mix Until Completely Dissolved)

(6. Bring to Final Volume (100 mL) with Solvena

i

7. Homogenize by Inverting the Flask

i

8. Transfer to a Labeled Storage Bottle

(9. Store in a Cool, Dark Place)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b093502?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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